Cas no 51908-29-3 (4-Isothiocyanatobenzenesulfonamide)
51908-29-3 structure
Product Name:4-Isothiocyanatobenzenesulfonamide
CAS No:51908-29-3
MF:C7H6N2O2S2
MW:214.264738559723
MDL:MFCD00079768
CID:56121
PubChem ID:521359
Update Time:2025-04-18
4-Isothiocyanatobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Isothiocyanatobenzene-1-sulfonamide
- 4-Isothiocyanatobenzenesulfonamide
- Isothiocyanicacid, p-sulfamoylphenyl ester (7CI)
- 4-(Aminosulfonyl)phenyl isothiocyanate
- p-Sulfamoylphenyl isothiocyanate
- 4-Isothiocyanatobenzene sulfonamide
- PD182244
- CHEMBL144818
- CS-W007304
- DTXSID90199871
- 4-SULFAMOYLPHENYL ISOTHIOCYANATE
- FT-0678567
- GEO-03379
- 4-lsothiocyanatobenzenesulfonamide
- C7H6N2O2S2
- AKOS000212094
- ISOTHIOCYANIC ACID, P-SULFAMOYLPHENYL ESTER
- C75437
- MFCD00079768
- A828846
- SCHEMBL1476527
- AM20060965
- 4-Icsa
- 4-Isothiocyanato-benzenesulfonamide
- 4-(aminosulfonyl)phenylisothiocyanate
- 4-Isothiocyanatobenzenesulphonamide
- 51908-29-3
- JA8KJ8MS2S
- Z323038620
- UNII-JA8KJ8MS2S
- BDBM50094812
- Benzenesulfonamide, 4-isothiocyanato-
- EN300-264731
- BBL015240
- DTXCID50122362
- DB-001686
- ALBB-003064
- STK501629
-
- MDL： MFCD00079768
- Inchi： 1S/C7H6N2O2S2/c8-13(10,11)7-3-1-6(2-4-7)9-5-12/h1-4H,(H2,8,10,11)
- InChI Key： IMDUFDNFSJWYQT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N=C=S)(N)(=O)=O
Computed Properties
- Exact Mass: 213.98700
- Monoisotopic Mass: 213.987069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 113
Experimental Properties
- Density: 1.45
- Melting Point: 208-212 ºC (dec.)
- Boiling Point: 418.2°C at 760 mmHg
- Flash Point: 206.7°C
- Refractive Index: 1.659
- PSA: 112.99000
- LogP: 2.84940
4-Isothiocyanatobenzenesulfonamide Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R20/21/22
4-Isothiocyanatobenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-Isothiocyanatobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089219-5g |
4-Isothiocyanatobenzenesulfonamide |
51908-29-3 | 95% | 5g |
$240.00 | 2023-09-01 | |
| Alichem | A019089219-10g |
4-Isothiocyanatobenzenesulfonamide |
51908-29-3 | 95% | 10g |
$383.80 | 2023-09-01 | |
| Fluorochem | 008989-250mg |
4-Isothiocyanatobenzene sulfonamide |
51908-29-3 | 95 | 250mg |
￡18.00 | 2022-03-01 | |
| Fluorochem | 008989-1g |
4-Isothiocyanatobenzene sulfonamide |
51908-29-3 | 95 | 1g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 008989-5g |
4-Isothiocyanatobenzene sulfonamide |
51908-29-3 | 95 | 5g |
￡79.00 | 2022-03-01 | |
| Fluorochem | 008989-25g |
4-Isothiocyanatobenzene sulfonamide |
51908-29-3 | 95 | 25g |
￡327.00 | 2022-03-01 | |
| Ambeed | A275335-1g |
4-Isothiocyanatobenzenesulfonamide |
51908-29-3 | 95+% | 1g |
$40.00 | 2021-07-07 | |
| Ambeed | A275335-5g |
4-Isothiocyanatobenzenesulfonamide |
51908-29-3 | 95+% | 5g |
$159.00 | 2021-07-07 | |
| Ambeed | A275335-10g |
4-Isothiocyanatobenzenesulfonamide |
51908-29-3 | 95+% | 10g |
$128.00 | 2022-05-17 | |
| TRC | I905603-25mg |
4-Isothiocyanatobenzenesulfonamide |
51908-29-3 | 25mg |
$64.00 | 2023-05-18 |
4-Isothiocyanatobenzenesulfonamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
51908-29-3 (4-Isothiocyanatobenzenesulfonamide) Related Products
- 1773-42-8(4-isocyanatobenzene-1-sulfonamide)
- 57755-12-1(Benzenesulfonamide, 4-amino-, barium salt (1:1))
- 6101-31-1(4-Aminobenzenesulfonamide hydrochloride)
- 63-74-1(Sulfanilamide)
- 57755-11-0(Benzenesulfonamide, 4-amino-, strontium salt (1:1))
- 27771-61-5(2-Naphthylamine-6-sulfonamide)
- 98-18-0(M-aminobenzenesulfonamide)
- 379255-08-0(3-Isothiocyanato-N,N-dimethylbenzene-1-sulfonamide)
- 57755-14-3(Benzenesulfonamide, 4-amino-, cadmium salt (1:1))
- 57755-09-6(Benzenesulfonamide, 4-amino-, magnesium salt (1:1))
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